Cas no 441715-93-1 (6-Fluoro-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 6-Fluoro-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 441715-93-1
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD07790764
• CID: 876069
• PubChem ID: 6498197
• Update Time: 2025-04-19

6-Fluoro-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1-methyl-1H-indole-3-carbaldehyde
• 1H-indole-3-carboxaldehyde,6-fluoro-1-methyl-
• 6-fluoro-1-methylindole-3-carbaldehyde
• 6-fluoro-1-methylindole-3-carboxaldehyde
• DTXSID40424660
• D82184
• 6-Fluoro-1-methyl-1H-indole-3-carbaldehyde, AldrichCPR
• CS-0151183
• IQKABDVTBNOGEW-UHFFFAOYSA-N
• AKOS000321490
• 1H-Indole-3-carboxaldehyde, 6-fluoro-1-methyl-
• SCHEMBL1093250
• ALBB-005048
• EN300-330406
• STK501563
• 441715-93-1
• MFCD07790764
• 6-fluoro-1-methyl-1H-indole-3-carboxaldehyde
• BS-17284

• MDL： MFCD07790764
• Inchi： 1S/C10H8FNO/c1-12-5-7(6-13)9-3-2-8(11)4-10(9)12/h2-6H,1H3
• InChI Key： IQKABDVTBNOGEW-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=O)=CN(C)C=2C=1

Computed Properties

• Exact Mass: 177.05900
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 2.12990

6-Fluoro-1-methyl-1H-indole-3-carbaldehyde Security Information

• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles